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Compound of Interest

Compound Name: 2-Piperidinonicotinic acid

Cat. No.: B1351087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Piperidinonicotinic acid is a critical component of laboratory safety

and environmental responsibility. As a pyridine derivative, this compound must be treated as

hazardous waste, necessitating a structured and compliant disposal process. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans to ensure the safe handling and disposal of 2-Piperidinonicotinic acid.

Key Safety and Handling Information
Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with 2-Piperidinonicotinic acid. This compound is classified as a skin irritant, a

serious eye irritant, and may cause respiratory irritation. Therefore, appropriate personal

protective equipment (PPE) must be worn at all times.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust or mists.
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Physicochemical and Toxicological Data
While specific toxicological and environmental fate data for 2-Piperidinonicotinic acid is

limited, the following table summarizes available information and data for structurally related

compounds to provide a conservative assessment of its potential hazards.

Property Value Source/Notes

Chemical Name 2-Piperidinonicotinic acid -

CAS Number 78253-61-9 -

Molecular Formula C₁₁H₁₄N₂O₂ -

Molecular Weight 206.24 g/mol -

Melting Point 102-104 °C [1][2]

Appearance White to off-white solid General observation

Solubility

Data not available. Assumed to

have some water solubility

based on related pyridine

carboxylic acids.

-

LD50 (Oral, Rat)

Data not available. Pyridine

derivatives can exhibit

moderate to high toxicity.

For pyridine, the oral LD50 in

rats is 891 mg/kg.

Environmental Fate

Data not available. Pyridine

derivatives can be persistent in

the environment and may be

harmful to aquatic life.

Neonicotinoids, which are

pyridine derivatives, have long

half-lives in soil.

Ecotoxicity

Data not available. Assumed to

be harmful to aquatic

organisms.

-

Step-by-Step Disposal Protocol
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The disposal of 2-Piperidinonicotinic acid must be conducted in accordance with local, state,

and federal regulations. The following protocol provides a detailed methodology for its safe

disposal.

1. Waste Identification and Segregation:

All materials contaminated with 2-Piperidinonicotinic acid, including the pure compound,

solutions, and contaminated labware (e.g., pipette tips, weighing boats, gloves), must be

classified as hazardous waste.

Segregate this waste stream from incompatible materials. Do not mix with strong oxidizing

agents, strong acids, or strong bases to prevent potentially hazardous reactions.

2. Waste Collection and Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The container

should be made of a material compatible with the chemical (e.g., high-density polyethylene -

HDPE).

Ensure the container is in good condition, with a secure, tight-fitting lid.

Do not fill the container to more than 90% of its capacity to allow for expansion.

3. Labeling of Waste Containers:

Affix a "Hazardous Waste" label to the container as soon as the first waste is added.

The label must include:

The words "Hazardous Waste."

The full chemical name: "2-Piperidinonicotinic acid." Do not use abbreviations or

chemical formulas.

The accumulation start date.

The specific hazards (e.g., "Irritant").
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The name and contact information of the generating laboratory or personnel.

4. Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) that is at or near the point of generation and under the control of the laboratory

personnel.

The SAA should be a secure, well-ventilated area away from general laboratory traffic and

sources of ignition.

Ensure secondary containment is in place to contain any potential leaks or spills.

5. Final Disposal:

Once the waste container is full or is no longer being added to, arrange for its disposal

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.

Do not dispose of 2-Piperidinonicotinic acid down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 2-Piperidinonicotinic acid.
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Start: 2-Piperidinonicotinic acid
 is designated as waste

1. Identify Waste & Consult SDS
- Pure compound

- Contaminated materials

2. Don Appropriate PPE
- Gloves

- Eye Protection
- Lab Coat

3. Segregate from Incompatibles
- Strong Acids
- Strong Bases

- Oxidizing Agents

4. Collect in a Designated
Hazardous Waste Container

5. Label Container Correctly
- 'Hazardous Waste'

- Full Chemical Name
- Accumulation Date

- Hazards

6. Store in a Secure
Satellite Accumulation Area

7. Arrange for Professional Disposal
via EHS or Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Piperidinonicotinic acid.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of 2-Piperidinonicotinic acid, thereby

protecting themselves, their colleagues, and the environment. Always consult your institution's

specific waste disposal guidelines and the Safety Data Sheet (SDS) for the most

comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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